Cas no 28166-41-8 (alpha-Cyano-4-hydroxycinnamic acid)
Alpha-Cyano-4-hydroxycinnamic acid (CHCA) is a crystalline organic compound widely used as a matrix in matrix-assisted laser desorption/ionization (MALDI) mass spectrometry. Its key advantages include strong UV absorption, efficient ionization properties, and compatibility with a broad range of analytes, particularly peptides and small proteins. CHCA facilitates soft ionization, minimizing fragmentation and enabling precise mass determination. Its high sensitivity and reproducibility make it a preferred choice for proteomics and biomolecular analysis. The compound’s stability and solubility in common organic solvents further enhance its utility in sample preparation. CHCA is a standard matrix for MALDI-TOF applications, ensuring reliable performance in analytical workflows.
28166-41-8 structure
Product Name:alpha-Cyano-4-hydroxycinnamic acid
CAS No:28166-41-8
MF:C10H7NO3
MW:189.167482614517
MDL:MFCD00004204
CID:260763
PubChem ID:9794103
Update Time:2025-05-20
alpha-Cyano-4-hydroxycinnamic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid,2-cyano-3-(4-hydroxyphenyl)-
- alpha-Cyano-4-hydroxycinnamic Acid
- (E)-2-Cyano-3-(4-hydroxyphenyl)acrylic acid
- CHC
- α-CYANO-4-HYDROXYCINNAMIC ACID
- &alpha
- 2-Cyano-3-(4-hydroxyphenyl)acrylic Acid
- 4-HCCA
- ACCA
- A-CYANO-4-HYDROXYCINNAMIC ACID
- Ganaxolone
- α-CCA
- α-CHCA
- CHCA
- alpha-Cyano
- alpha-CHCA
- (2E)-2-cyano-3-(4-hydroxyphenyl)prop-2-enoic acid
- alpha-cyano-4-hydroxy-cinnamic acid
- AFVLVVWMAFSXCK-VMPITWQZSA-N
- 1-carboxy-1-cyano-2-(4-hydroxyphenyl)ethylene
- Q63391607
- alpha-CCA
- 2-Propenoic acid, 2-cyano-3-(4-hydroxyphenyl)-
- Spectrum5_001633
- 2-Cyano-3-(4-hydroxyphenyl)-2-propenoic acid
- BSPBio_00226
- α-Cyano-4-hydroxycinnamate
- (E)-2-cyano-3-(4-hydroxyphenyl)prop-2-enoic acid
- alpha-Cyano-4-hydroxycinnamic acid, purum, >=99.0% (HPLC)
- alpha-Cyano-4-hydroxycinnamic acid, matrix substance for MALDI-MS, Ultra pure
- 2-cyano-3-(4-hydroxyphenyl)prop-2-enoic acid
- SCHEMBL26825
- BSPBio_002260
- MLS002207285
- AMY11197
- HMS500K21
- NCGC00094622-01
- BRD-K60302405-001-02-9
- BDBM4350
- A-
- alpha-Cyano-4-hydroxycinnamic acid, suitable for MALDI-TOF MS
- (2E)-2-Cyano-3-(4-hydroxyphenyl)-2-propenoic acid #
- DTXSID501018295
- 2-Propenoic acid, 2-cyano-3-(4-hydroxyphenyl)-, (2E)-
- alpha -cyano-4-hydroxycinnamic acid
- benzylidenemalononitrile (BMN) deriv. 34
- BRD-K60302405-001-04-5
- GEO-00838
- s8612
- .alpha.-Cyano-4-hydroxycinnamic acid
- AKOS000145566
- alpha-Cyano-4-hydroxycinnamic acid, 97%
- 122520-77-8
- SMR001306800
- CS-0029043
- alpha-Cyano-4-hydroxycinnamic acid, >=98% (TLC), powder
- alpha-Cyano-4-hydroxycinnamic acid, matrix substance for MALDI-MS, >=99.0% (HPLC)
- HY-107641
- CHEMBL76602
- A-cyano-4-hydroxycinnamic acid(
- IDI1_000219
- a-Cyano-4-hydroxycinnamic acid(a-CHCA)
- CHEBI:64340
- BS-16413
- CCG-39475
- alpha-Cyano-4-hydroxycinnamic acid, 99%
- 2-Cyano-3-(4-hydroxyphenyl)propenoic acid
- T70712
- MFCD00004204
- NCGC00094622-02
- 28166-41-8
- A-CHCA)
- BBL103553
- STL557363
- alpha-Cyano-4-hydroxycinnamic acid
-
- MDL： MFCD00004204
- Inchi： 1S/C10H7NO3/c11-6-8(10(13)14)5-7-1-3-9(12)4-2-7/h1-5,12H,(H,13,14)/b8-5+
- InChI Key： AFVLVVWMAFSXCK-VMPITWQZSA-N
- SMILES： OC1C=CC(/C=C(\C#N)/C(=O)O)=CC=1
Computed Properties
- Exact Mass: 189.04300
- Monoisotopic Mass: 189.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.4
- Topological Polar Surface Area: 81.3
Experimental Properties
- Color/Form: Yellow powder
- Density: 1.3175 (rough estimate)
- Melting Point: 245-250 °C (lit.)
- Boiling Point: 324.41°C (rough estimate)
- Flash Point: 194.5 °C
- Refractive Index: 1.5400 (estimate)
- Solubility: methanol: 10 mg/mL, clear
- PSA: 81.32000
- LogP: 1.38378
- Solubility: methanol
alpha-Cyano-4-hydroxycinnamic acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
- FLUKA BRAND F CODES：10-23
-
Hazardous Material Identification：
- Storage Condition：2-8°C
- Safety Term：S36/37
- Risk Phrases：R36/37/38
alpha-Cyano-4-hydroxycinnamic acid Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
alpha-Cyano-4-hydroxycinnamic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C856234-100g |
α-Cyano-4-hydroxycinnamic acid |
28166-41-8 | 99% | 100g |
2,315.00 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 476870-2G |
alpha-Cyano-4-hydroxycinnamic acid |
28166-41-8 | 2g |
¥476.62 | 2023-12-05 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 476870-10G |
alpha-Cyano-4-hydroxycinnamic acid |
28166-41-8 | 10g |
¥933.85 | 2023-12-05 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 145505-25G |
alpha-Cyano-4-hydroxycinnamic acid |
28166-41-8 | 25g |
¥1435.74 | 2023-12-10 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 70990-250MG-F |
alpha-Cyano-4-hydroxycinnamic acid |
28166-41-8 | 99.0% | 250mg |
¥486.28 | 2023-04-25 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 70990-1G-F |
alpha-Cyano-4-hydroxycinnamic acid |
28166-41-8 | 99.0% | 1g |
¥1336.84 | 2023-04-25 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 39468-10X10MG-F |
alpha-Cyano-4-hydroxycinnamic acid |
28166-41-8 | 10.1010x10mg |
¥3759.76 | 2023-04-25 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-GF364-1g |
alpha-Cyano-4-hydroxycinnamic acid |
28166-41-8 | 98% | 1g |
￥97.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-GF364-5g |
alpha-Cyano-4-hydroxycinnamic acid |
28166-41-8 | 98% | 5g |
￥372.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-GF364-200mg |
alpha-Cyano-4-hydroxycinnamic acid |
28166-41-8 | 98% | 200mg |
￥46.0 | 2022-05-30 |
alpha-Cyano-4-hydroxycinnamic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:28166-41-8)alpha-Cyano-4-hydroxycinnamic acid
Order Number:A1200294
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:42
Price ($):364.0
Email:sales@amadischem.com
alpha-Cyano-4-hydroxycinnamic acid Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:28166-41-8)alpha-Cyano-4-hydroxycinnamic acid
Purity:99%
Quantity:100g
Price ($):364.0